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Compound of Interest

Compound Name: To-Pro-1

Cat. No.: B136677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the permeability of To-Pro-1 in live cells, providing a

comprehensive resource for researchers in cell biology, immunology, and drug development.

To-Pro-1 is a high-affinity carbocyanine monomeric nucleic acid stain widely utilized for

assessing cell viability. A fundamental characteristic of this dye is its general impermeability to

live cells, a principle that forms the basis of its application in distinguishing viable from non-

viable cell populations.

Core Principle: Selective Permeability
The utility of To-Pro-1 as a viability dye hinges on the integrity of the plasma membrane. Live,

healthy cells possess an intact and selectively permeable plasma membrane that actively

prevents the entry of To-Pro-1.[1][2] In contrast, cells in the late stages of apoptosis or necrosis

have compromised membrane integrity.[3] This loss of membrane integrity allows To-Pro-1 to

enter the cell, where it intercalates with double-stranded nucleic acids (DNA and RNA),

resulting in a significant increase in its fluorescence.[3] Consequently, dead or dying cells

exhibit a bright fluorescent signal, while live cells remain essentially non-fluorescent.

Quantitative Data Summary
While the fluorescence of To-Pro-1 in live cells is negligible, dead cells stained with To-Pro-1
exhibit a dramatic increase in fluorescence intensity. This clear distinction allows for robust

discrimination between live and dead cell populations in various analytical platforms.
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Parameter
Live Cells with Intact
Plasma Membrane

Dead/Membrane-
Compromised Cells

To-Pro-1 Permeability Impermeable Permeable

Fluorescence Signal Very low to negligible Strong/Bright

Primary Staining Location N/A (dye is excluded)

Nucleus and Cytoplasm

(wherever nucleic acids are

present)

Spectral Properties of DNA-Bound To-Pro-1

Property Wavelength (nm)

Excitation Maximum ~515 nm

Emission Maximum ~531 nm

Mechanism of Differential Staining
The selective staining of dead cells by To-Pro-1 is a direct consequence of the physiological

state of the cell membrane.
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Live Cell

Dead Cell

Intact Plasma
Membrane

Exclusion
To-Pro-1 Impermeable

Compromised
Plasma Membrane

To-Pro-1 To-Pro-1Entry Nucleic Acids
(DNA/RNA)

Intercalation Bright Green
Fluorescence
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Expected Results

1. Prepare Cell Suspension
(e.g., 1x10^6 cells/mL in PBS)

2. Add To-Pro-1 Stain
(Final concentration 25 nM - 1 µM)

3. Incubate
(15-30 min, RT, protected from light)

4. Analyze on Flow Cytometer
(Ex: 488 nm, Em: ~530 nm)

5. Data Analysis
(Gating on Live vs. Dead Populations)

Live Cells
(To-Pro-1 Negative)

Low Fluorescence

Dead Cells
(To-Pro-1 Positive)

High Fluorescence
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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